Cas no 944523-02-8 (2-Furyl-(3-methoxyphenyl)methanol)

• Product Name: 2-Furyl-(3-methoxyphenyl)methanol
• CAS No: 944523-02-8
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD07775279
• CID: 5027344
• Update Time: 2026-02-28

2-Furyl-(3-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Furyl-(3-methoxyphenyl)methanol
• Furan-2-yl(3-methoxyphenyl)methanol

• MDL： MFCD07775279
• Inchi： 1S/C12H12O3/c1-14-10-5-2-4-9(8-10)12(13)11-6-3-7-15-11/h2-8,12-13H,1H3
• InChI Key： GGTUCUAEQJYHHT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1C=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Furyl-(3-methoxyphenyl)methanol

Comprehensive Analysis of 2-Furyl-(3-methoxyphenyl)methanol (CAS No. 944523-02-8): Properties, Applications, and Industry Trends

2-Furyl-(3-methoxyphenyl)methanol (CAS No. 944523-02-8) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This furyl-methoxyphenyl methanol derivative exhibits unique structural features, combining a furan ring with a methoxy-substituted phenyl group, making it valuable for synthetic applications. Researchers are increasingly exploring its potential as a chiral building block in asymmetric synthesis, particularly for drug intermediates and flavor/fragrance compounds.

Recent studies highlight the compound's role in green chemistry applications, aligning with current industry demands for sustainable synthesis methods. The presence of both furan and methoxyphenyl moieties contributes to its versatility in cross-coupling reactions, a hot topic in modern organic chemistry. Analytical techniques like HPLC purification and NMR characterization are essential for quality control of this compound, addressing common queries from quality assurance professionals.

The physicochemical properties of 2-Furyl-(3-methoxyphenyl)methanol make it suitable for various specialty chemical formulations. Its molecular weight of 204.22 g/mol and balanced lipophilicity (predicted LogP ~2.1) contribute to good solubility in common organic solvents, a frequently searched parameter by formulation scientists. The compound's melting point range (typically 85-90°C) and stability profile under standard conditions are critical for storage and handling considerations.

In pharmaceutical research, this compound serves as a precursor for bioactive molecule development, particularly in CNS-targeted therapies. The 3-methoxyphenyl group is known to influence blood-brain barrier permeability, a key focus area in neuropharmacology. Recent patent analyses reveal growing interest in similar aryl-furyl hybrids for their potential neuroprotective effects, addressing trending searches about novel therapeutic approaches.

From a commercial perspective, 944523-02-8 represents an emerging high-value chemical intermediate with limited but growing supplier availability. Market intelligence suggests increasing demand for such multifunctional aromatic alcohols in Asia-Pacific research hubs. Quality specifications typically require ≥97% purity by GC analysis, with strict controls on residual solvents - parameters frequently queried by procurement specialists.

The synthesis of 2-Furyl-(3-methoxyphenyl)methanol often involves Grignard reactions between furyl derivatives and 3-methoxybenzaldehyde, followed by careful reduction protocols. Process chemists increasingly optimize these routes for atom economy and catalytic efficiency, reflecting industry's shift toward sustainable manufacturing. These process improvements directly address common search terms about cost-effective synthesis and scale-up challenges.

Analytical characterization of this compound presents interesting challenges that resonate with current spectroscopic discussions. The 1H NMR spectrum typically shows distinctive patterns: a singlet for the methoxy protons (~3.8 ppm), multiplets for aromatic protons (6.8-7.4 ppm), and characteristic furan ring protons (6.3-7.2 ppm). These spectral features are frequently searched by analytical chemists working with heteroaromatic systems.

Looking forward, 2-Furyl-(3-methoxyphenyl)methanol demonstrates potential in material science applications, particularly as a monomer for functional polymers. Its dual aromatic systems could contribute to π-conjugated materials with optoelectronic properties, a rapidly growing research area. This aligns with increasing searches about organic electronic materials and smart coatings, positioning the compound as relevant to multiple high-tech sectors.